4,4-Difluorocycloheptanone

• IUPAC Name: 4,4-difluorocycloheptan-1-one
• InChI: InChI=1S/C7H10F2O/c8-7(9)4-1-2-6(10)3-5-7/h1-5H2
• InChI Key: RKIWUWZJHFDJCC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CCC(C1)(F)F
• Molecular Formula: C7H10F2O
• Molecular Weight: 148.15 g/mol
• CAS No.: 1227807-93-3

Description

“4,4-Difluorocycloheptanone” is a chemical compound with the molecular formula C7H10F2O. It has a molecular weight of 148.15.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a seven-membered carbon ring (cycloheptane) with two fluorine atoms and a ketone group (C=O) at the 4th carbon.

Scientific Research Applications

1. Conformational Studies in Organic Chemistry

A study on the temperature dependence of the nuclear magnetic resonance spectra of 4,4-difluoro-1,1-dimethylcycloheptane, a related compound, showed its existence predominantly in the twist-chair conformation at low temperatures. This work contributes to the understanding of conformational equilibria in cycloheptane derivatives, which is important in organic chemistry for predicting the behavior of similar compounds (Glazer, Knorr, Ganter, & Roberts, 1972).

2. Chemical Synthesis and Reaction Mechanisms

A study on the solvolysis of 4-methylcyclohexylidenemethyliodonium salt, leading to the production of 4-methylcycloheptanone, highlights the intricate reaction mechanisms and stereochemistry involved in organic synthesis. This research provides insights into the processes involved in the transformation of cyclic compounds, which is relevant for understanding chemical reactions involving 4,4-difluorocycloheptanone derivatives (Fujita, Sakanishi, Nishii, Yamataka, & Okuyama, 2002).

3. Molecular Structure Analysis

The molecular structure of perfluoro-(1,4-dimethyl-2,3-diazacyclohepta-1,3-diene), a compound structurally similar to this compound, was studied using gas-phase electron diffraction. Understanding the molecular structure of such compounds is crucial for designing and synthesizing new materials with desired properties (Beagley & Pritchard, 1985).

4. Photovoltaic Applications

In the field of polymer solar cells, research involving fluorinated electron acceptors, including those based on cycloheptanone structures, has shown promising results. Fluorine substitution in these compounds enhances electron mobility and improves the efficiency of solar cells. This highlights the potential application of this compound derivatives in renewable energy technologies (Dai, Zhao, Zhang, Lau, Li, Liu, Ling, Wang, Lu, You, & Zhan, 2017).

5. Organocatalysis in Asymmetric Synthesis

Research on polystyrene-immobilized pyrrolidine as an organocatalyst for the asymmetric Michael addition of cyclohexanone to nitroolefins demonstrated high yields and selectivity. This study indicates the potential for using similar catalysts in reactions involving this compound to achieve selective and efficient synthesis of complex organic molecules (Miao & Wang, 2008).

Mechanism of Action

The mechanism of action of “4,4-Difluorocycloheptanone” is not clear as it’s not a typical bioactive molecule.

Safety and Hazards

The safety data sheet for “4,4-Difluorocycloheptanone” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapours/spray and to use personal protective equipment.